Cas no 865544-93-0 (5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 865544-93-0
• MF: C₁₄H₁₀ClFN₂OS₂
• MW: 340.823402881622
• CID: 6042112
• PubChem ID: 2104901
• Update Time: 2025-06-11

5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• 5-chloro-N-[(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• (E)-5-chloro-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• 5-chloro-N-(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• F1381-1015
• 865544-93-0
• AKOS024608359

• Inchi： 1S/C14H10ClFN2OS2/c1-2-18-9-4-3-8(16)7-11(9)21-14(18)17-13(19)10-5-6-12(15)20-10/h3-7H,2H2,1H3/b17-14-
• InChI Key： POBXKKLHKCIEHH-VKAVYKQESA-N
• SMILES： ClC1=CC=C(C(/N=C2/N(CC)C3C=CC(=CC=3S/2)F)=O)S1

Computed Properties

• Exact Mass: 339.9907111g/mol
• Monoisotopic Mass: 339.9907111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 86.2Ų

Additional information on 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Introduction to 5-Chloro-N-(2E)-3-Ethyl-6-Fluoro-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene)thiophene-2-Carboxamide (CAS No. 865544-93-0)

5-Chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865544-93-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide is characterized by the presence of a thiophene ring fused with a benzothiazole moiety. The thiophene ring is substituted with a carboxamide group at the 2-position, while the benzothiazole ring is substituted with a chloro and fluoro group at the 5 and 6 positions, respectively. The ethyl group at the 3-position of the benzothiazole ring adds further complexity and contributes to the compound's unique properties.

Recent studies have highlighted the potential of 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its ability to disrupt bacterial cell membranes and inhibit bacterial growth makes it a valuable lead compound for the development of new antibiotics.

The anticancer potential of 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-yliedenethiophene-2-carboxamide has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the PI3K/Akt and MAPK/ERK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-yliedenethiophene-2-carboxamide have been evaluated in several animal models. These studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. Additionally, it has shown low toxicity in preclinical toxicity studies, making it a safe candidate for further clinical development.

In conclusion, 5-chloro-N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-yliedenethiophene-2-carboxamide (CAS No. 865544-93-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.